Cas no 82882-56-2 ( )

• Product Name: &nbsp
• CAS No: 82882-56-2
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 875939
• PubChem ID: 11170771
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-1-yl)Pyrimidine
• pyraryr
• Pyrimidine, 2-(1H-pyrazol-1-yl)- (9CI)
• 2-(pyrazol-1-yl)pyrimidine
• GDMBLTYGBYSZOC-UHFFFAOYSA-N
• 2-Pyrazol-1-yl-pyrimidine
• FT-0761145
• MFCD12192739
• AKOS009582189
• 82882-56-2
• 2-pyrazol-1-ylpyrimidine
• Pyrimidine,2-(1H-pyrazol-1-yl)-(9ci)
• SCHEMBL32810
•  

• Inchi： 1S/C7H6N4/c1-3-8-7(9-4-1)11-6-2-5-10-11/h1-6H
• InChI Key： GDMBLTYGBYSZOC-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1N=CC=CN=1

Computed Properties

• Exact Mass: 146.059246208g/mol
• Monoisotopic Mass: 146.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 43.6Ų